4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 4-chloro-3-[(3,5-dimethylphenyl)sulfamoyl]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-14-8-15(2)10-18(9-14)25-29(27,28)20-11-17(5-6-19(20)22)21(26)24-13-16-4-3-7-23-12-16/h3-12,25H,13H2,1-2H3,(H,24,26)
• InChI Key: CJHPDUJMVQFUNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CN=CC=C3)Cl)C
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy sensor in cells that regulates cellular metabolism and energy homeostasis. A-769662 has gained significant interest in the scientific community due to its potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes, obesity, and cancer.

Mechanism of Action

4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide activates AMPK by binding to the γ-subunit of the enzyme, leading to allosteric activation. This results in the phosphorylation of downstream targets involved in energy metabolism and glucose uptake, such as acetyl-CoA carboxylase and glucose transporter 4 (GLUT4). 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide also activates the upstream kinase LKB1, which is involved in the regulation of AMPK activity.
Biochemical and Physiological Effects
4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide has been shown to have several biochemical and physiological effects in cells and animal models. It improves glucose uptake and insulin sensitivity in skeletal muscle cells, reduces hepatic glucose production in liver cells, and improves lipid metabolism in adipose tissue. 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide also has anti-inflammatory properties and reduces inflammation in adipose tissue. In addition, it has been shown to improve mitochondrial function and reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide in lab experiments is its specificity for AMPK activation, which allows for the study of the downstream effects of AMPK activation without interference from other signaling pathways. 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide is also relatively stable and has a long half-life, which allows for prolonged activation of AMPK. However, one limitation of using 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide. One area of interest is its potential use in the treatment of metabolic disorders such as type 2 diabetes and obesity. Further studies are needed to determine its efficacy and safety in human clinical trials. Another area of interest is its potential use in cancer therapy, as AMPK activation has been shown to have anti-tumor effects. Additionally, further studies are needed to elucidate the downstream targets of AMPK activation by 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide and its effects on cellular metabolism and energy homeostasis.

Scientific Research Applications

4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide has been extensively studied for its potential therapeutic applications in metabolic disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, as well as reduce hepatic glucose production in liver cells. 4-chloro-3-{[(3,5-dimethylphenyl)amino]sulfonyl}-N-(3-pyridinylmethyl)benzamide also has anti-inflammatory properties and has been shown to reduce inflammation in adipose tissue and improve lipid metabolism.